![molecular formula C27H23N3O5 B2583751 2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid CAS No. 2416230-63-0](/img/structure/B2583751.png)
2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid is a useful research compound. Its molecular formula is C27H23N3O5 and its molecular weight is 469.497. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activities
- Antimicrobial Applications : Compounds with similar structural features, such as piperazine derivatives and benzoxazole derivatives, have been synthesized and evaluated for their antimicrobial activities. For example, novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives and triazolo[3,4-b][1,3]benzoxazole derivatives were synthesized from various ester ethoxycarbonylhydrazones and primary amines. These compounds were found to possess good or moderate activities against test microorganisms, indicating their potential in antimicrobial research (Bektaş et al., 2007).
Drug Metabolism and Pharmaceutical Research
- Drug Metabolism Studies : Research involving similar compounds, like piperazine derivatives, has been conducted to understand their metabolic pathways in the context of pharmaceutical research. For instance, the oxidative metabolism of a novel antidepressant, Lu AA21004, was investigated, revealing insights into the enzymes involved in its metabolism. This type of study is crucial for developing new drugs and understanding their interactions within the human body (Hvenegaard et al., 2012).
Development of Antimicrobial Agents
- Antimicrobial Agent Development : The synthesis of piperazine derivatives, coupled with various pharmacophoric groups, has been explored to create new antimicrobial agents. These studies include the development of compounds with potential activity against a range of bacteria and fungi, highlighting the role of such compounds in addressing antibiotic resistance (Patel et al., 2011).
Chemical Structure and Biological Evaluation
- Chemical Structure Analysis and Biological Activity : Research on the synthesis, characterization, and biological evaluation of compounds, such as piperazinyl benzothiazole/benzoxazole derivatives, demonstrates the importance of chemical structure in determining biological activity. These studies can lead to the discovery of new compounds with anticancer or antimicrobial properties, contributing to the development of new therapeutic agents (Murty et al., 2013).
properties
IUPAC Name |
2-[4-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H23N3O5/c31-25(32)17-9-10-24-23(15-17)28-26(35-24)29-11-13-30(14-12-29)27(33)34-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,15,22H,11-14,16H2,(H,31,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYPUTOXEBNYOLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC3=C(O2)C=CC(=C3)C(=O)O)C(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H23N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.